Cas no 933251-71-9 (1-benzyl-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide)

• Product Name: 1-benzyl-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide
• CAS No: 933251-71-9
• MF: C₂₁H₂₀N₂O₃
• MW: 348.395105361938
• CID: 5505756
• Update Time: 2025-10-28

1-benzyl-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-N-(2-ethoxyphenyl)-2-oxopyridine-3-carboxamide
• 1-benzyl-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

• Inchi： 1S/C21H20N2O3/c1-2-26-19-13-7-6-12-18(19)22-20(24)17-11-8-14-23(21(17)25)15-16-9-4-3-5-10-16/h3-14H,2,15H2,1H3,(H,22,24)
• InChI Key： XFCJSIDMUNBDDY-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC2=CC=CC=C2)C=CC=C1C(NC1=CC=CC=C1OCC)=O

Additional information on 1-benzyl-N-(2-ethoxyphenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide

1-Benzyl-N-(2-Ethoxyphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide: A Comprehensive Overview

1-Benzyl-N-(2-Ethoxyphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide, also known by its CAS number 933251-71-9, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of dihydropyridines, which are widely studied due to their diverse applications in drug design and material science. The molecule's structure incorporates a benzyl group, an ethoxyphenyl substituent, and a carboxamide functionality, making it a versatile scaffold for various chemical modifications and biological evaluations.

The synthesis of this compound typically involves multi-step processes that combine principles of organic synthesis, such as nucleophilic substitutions, condensations, and oxidations. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly routes to synthesize this compound. For instance, the use of transition metal catalysts has significantly improved the yield and purity of the product. These methods are particularly important in the context of green chemistry, where reducing waste and energy consumption is a priority.

In terms of biological activity, 1-Benzyl-N-(2-Ethoxyphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide has shown promising results in preliminary studies. Researchers have explored its potential as a modulator of ion channels, which are critical targets in the treatment of cardiovascular diseases. Additionally, the compound has demonstrated moderate inhibitory effects on certain enzymes associated with neurodegenerative disorders, such as acetylcholinesterase. These findings suggest that further investigation into its pharmacokinetic properties and toxicity profiles could pave the way for its development as a therapeutic agent.

The structural versatility of this compound also makes it an attractive candidate for materials science applications. Its dihydropyridine core can serve as a building block for constructing advanced materials with tailored electronic properties. For example, recent studies have highlighted its potential use in organic electronics, where it could contribute to the development of more efficient semiconductors and light-emitting diodes (LEDs). The integration of functional groups like the benzyl and ethoxyphenyl substituents further enhances its utility in such applications by providing additional sites for functionalization.

From a synthetic perspective, the molecule's structure allows for a wide range of modifications that can be exploited to optimize its properties for specific applications. For instance, altering the substituents on the phenyl ring or modifying the carboxamide group can significantly influence its solubility, stability, and reactivity. These modifications are often guided by computational modeling techniques that predict how changes in the molecular structure will affect its chemical behavior.

In conclusion, 1-Benzyl-N-(2-Ethoxyphenyl)-2-Oxo-1,2-Dihydropyridine-3-Carboxamide is a multifaceted compound with potential applications across various scientific domains. Its unique structure and functional groups make it an ideal candidate for both fundamental research and applied development. As ongoing studies continue to uncover new insights into its properties and capabilities, this compound is poised to play an increasingly important role in advancing our understanding of organic chemistry and its practical applications.